Cas no 946280-84-8 (2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide)

2-Chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide is a synthetic organic compound featuring a chloro-substituted benzamide core linked to a 1-methyl-1,2,3,4-tetrahydroquinoline moiety. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for bioactive molecule development. The chloro and tetrahydroquinoline groups may enhance binding affinity and selectivity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound's stability and synthetic accessibility further support its use in exploratory research. Proper handling and storage are recommended due to its reactive functional groups.
2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide structure
946280-84-8 structure
Product Name:2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
CAS No:946280-84-8
MF:C19H21ClN2O
MW:328.835843801498
CID:5989453
PubChem ID:16837082
Update Time:2025-10-30

2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
    • 2-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
    • 946280-84-8
    • AKOS024634821
    • 2-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide
    • SR-01000911650
    • F2271-0067
    • SR-01000911650-1
    • 2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
    • Inchi: 1S/C19H21ClN2O/c1-22-12-4-5-15-13-14(8-9-18(15)22)10-11-21-19(23)16-6-2-3-7-17(16)20/h2-3,6-9,13H,4-5,10-12H2,1H3,(H,21,23)
    • InChI Key: JSORTDJRLUERQQ-UHFFFAOYSA-N
    • SMILES: C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)C1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 328.1342410g/mol
  • Monoisotopic Mass: 328.1342410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 32.3Ų

2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2271-0067-2μmol
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2271-0067-5μmol
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2271-0067-10μmol
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2271-0067-20μmol
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2271-0067-1mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2271-0067-2mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2271-0067-3mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2271-0067-4mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2271-0067-5mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2271-0067-10mg
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
946280-84-8 90%+
10mg
$79.0 2023-05-16

Additional information on 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 946280-84-8 and Product Name: 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide

The compound identified by the CAS number 946280-84-8 and the product name 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chloro substituent on the benzamide moiety, coupled with a 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl side chain, suggests a rich chemical space for biological activity modulation.

In recent years, the development of novel scaffolds that incorporate heterocyclic systems has been a focal point in medicinal chemistry. The tetrahydroquinoline core is particularly noteworthy for its role in various bioactive molecules, including those targeting neurological disorders and cancer. The specific modification at the 6-position of the tetrahydroquinoline ring with a methyl group introduces additional conformational flexibility, which can be exploited to enhance binding affinity to biological targets. This structural motif has been extensively studied for its potential to interact with enzymes and receptors involved in disease pathways.

The benzamide moiety in this compound is another critical feature that contributes to its pharmacological profile. Benzamides are well-documented pharmacophores found in numerous approved drugs, exhibiting diverse biological activities ranging from anti-inflammatory to antitumor effects. The N-substituted benzamide structure in this compound may serve as a key interaction point with biological targets, influencing both potency and selectivity. The 2-chloro substituent on the benzamide further enhances the molecule's potential by introducing electrophilic centers that can engage in hydrogen bonding or other non-covalent interactions with biological partners.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies have demonstrated that molecules containing tetrahydroquinoline derivatives can exhibit significant activity against kinases and other enzymes implicated in cancer progression. The structural flexibility provided by the 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl group allows for optimal positioning of key pharmacophoric elements relative to target sites. This adaptability is crucial for achieving high affinity and selectivity in drug design.

Furthermore, the incorporation of a chloro group on the benzamide ring has been shown to modulate metabolic stability and bioavailability. Such modifications are often employed to enhance drug-like properties while maintaining or improving biological activity. The combination of these structural elements makes this compound a promising candidate for further exploration in medicinal chemistry.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The unique scaffold architecture suggests that it could interact with targets distinct from conventional small-molecule drugs. This opens up new avenues for therapeutic intervention and underscores the importance of exploring novel chemical entities.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include functionalization of the tetrahydroquinoline core followed by coupling with the benzamide moiety under optimized conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such improvements are essential for transitioning promising candidates into viable drug candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly critical role in drug discovery efforts. The ability to design molecules with tailored properties allows for more precise modulation of biological pathways, minimizing side effects and maximizing therapeutic efficacy. The combination of computational modeling, synthetic chemistry expertise, and biological testing provides a robust framework for evaluating such compounds.

The future development of this compound will likely involve further optimization to enhance its pharmacokinetic properties and reduce potential toxicity concerns. Structural analogs will be synthesized to probe the influence of different substituents on biological activity. Collaborative efforts between chemists, biologists, and clinicians will be essential for translating laboratory findings into clinical applications.

In conclusion,2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide (CAS No. 946280-84-8) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent